Cas no 2229191-86-8 (Methyl 3-(3,4-difluorophenyl)-3-hydroxypropanoate)

• Product Name: Methyl 3-(3,4-difluorophenyl)-3-hydroxypropanoate
• CAS No: 2229191-86-8
• MF: C₁₀H₁₀F₂O₃
• MW: 216.18
• CID: 5076679
• PubChem ID: 19770429
• Update Time: 2026-03-01

Methyl 3-(3,4-difluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3,4-difluorophenyl)-3-hydroxypropanoate

• Inchi： 1S/C10H10F2O3/c1-15-10(14)5-9(13)6-2-3-7(11)8(12)4-6/h2-4,9,13H,5H2,1H3
• InChI Key： OFCUIAGMQILSIM-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=C(F)C=1)(O)CC(=O)OC

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Methyl 3-(3,4-difluorophenyl)-3-hydroxypropanoate

Methyl 3-(3,4-difluorophenyl)-3-hydroxypropanoate (CAS No. 2229191-86-8): A Comprehensive Overview

Methyl 3-(3,4-difluorophenyl)-3-hydroxypropanoate (CAS No. 2229191-86-8) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both fluorine substituents and a hydroxy group in its molecular structure imparts distinct chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of Methyl 3-(3,4-difluorophenyl)-3-hydroxypropanoate can be represented as C₉H₉F₂O₃. The molecular structure consists of a propanoate ester moiety linked to a phenyl ring substituted with two fluorine atoms at the 3 and 4 positions. This arrangement not only enhances the compound's solubility in various organic solvents but also influences its interaction with biological targets. The hydroxy group further contributes to its versatility, enabling participation in hydrogen bonding and other forms of molecular interaction.

In recent years, the pharmaceutical industry has seen a growing interest in fluorinated compounds due to their improved metabolic stability and binding affinity. Methyl 3-(3,4-difluorophenyl)-3-hydroxypropanoate exemplifies this trend, as the incorporation of fluorine atoms can significantly alter the pharmacokinetic properties of a drug molecule. Studies have shown that fluorine substitution can enhance the lipophilicity and reduce water solubility, which may lead to better oral bioavailability and prolonged half-life. These attributes make it an attractive candidate for further exploration in medicinal chemistry.

The synthesis of Methyl 3-(3,4-difluorophenyl)-3-hydroxypropanoate involves multi-step organic reactions, often starting from readily available precursors such as 3,4-difluorobenzaldehyde. The process typically includes condensation reactions followed by esterification to introduce the propanoate moiety. The presence of the hydroxy group necessitates careful control of reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

The compound's potential applications extend beyond pharmaceuticals into the realm of materials science. For instance, fluorinated aromatic compounds are widely used in the development of liquid crystals and organic semiconductors due to their unique electronic properties. Methyl 3-(3,4-difluorophenyl)-3-hydroxypropanoate could serve as a building block for designing novel materials with enhanced thermal stability and optical characteristics. This dual functionality makes it a versatile intermediate with broad industrial relevance.

Recent research has also highlighted the role of Methyl 3-(3,4-difluorophenyl)-3-hydroxypropanoate in bioorganic chemistry. Its structural features make it a suitable candidate for investigating enzyme-substrate interactions and developing enzyme inhibitors. The hydroxy group can act as a hydrogen bond acceptor or donor, facilitating specific interactions with biological targets. Additionally, the fluorine atoms can modulate electronic effects, influencing binding affinity and selectivity. These properties have been exploited in the design of novel therapeutic agents targeting various diseases.

In conclusion, Methyl 3-(3,4-difluorophenyl)-3-hydroxypropanoate (CAS No. 2229191-86-8) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features, including the presence of both fluorine substituents and a hydroxy group, make it a valuable intermediate for synthetic chemistry. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemical science.